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Compound of Interest

Compound Name:
2-(Azepan-1-yl)-N-

methylethanamine

CAS No.: 118808-13-2

Cat. No.: B3218262

Get Quote

Chemical Identity & Strategic Significance
Product Identification

Chemical Name: 2-(Azepan-1-yl)-N-methylethanamine[1]

Synonyms: N-[2-(1-Azepanyl)ethyl]-N-methylamine; 1-(2-

Methylaminoethyl)hexamethyleneimine; N-Methyl-2-(hexamethyleneimino)ethylamine.

CAS Number: 118808-13-2 (Hydrate form reference); Free base often unlisted in public

registries.

Molecular Formula: C

H

N

[1]
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Molecular Weight: 156.27 g/mol

SMILES:CNCCN1CCCCCC1

Research Context & Pharmacophore Utility
This compound represents a critical "unsymmetrical diamine" scaffold in medicinal chemistry. It

combines a lipophilic azepane ring (7-membered heterocycle) with a polar N-methylethylamine

tail.

Drug Development: The azepane moiety is a bioisostere for piperidine and is found in

antihistamines (e.g., Azelastine) and CNS-active agents. The N-methyl group allows for fine-

tuning of basicity and metabolic stability (N-demethylation pathways).

Ligand Design: Used as a precursor for synthesizing high-affinity ligands for Sigma receptors

and Cholinesterase inhibitors.

Hazard Identification & Toxicology (The "Why")
GHS Classification:DANGER Signal Word: DANGER
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Hazard Class Category Hazard Statement
Mechanism of
Action

Skin

Corrosion/Irritation
1B

H314: Causes severe

skin burns and eye

damage.

Alkaline Hydrolysis:

The high pKa (~10.5)

of the secondary

amine allows it to

saponify membrane

lipids, causing deep

tissue necrosis.

Acute Toxicity (Oral) 3
H301: Toxic if

swallowed.

CNS Excitation:

Lipophilic azepane

facilitates Blood-Brain

Barrier (BBB)

crossing; acts as a

non-specific

monoamine

modulator.

Sensitization (Resp.) 1

H334: May cause

allergy or asthma

symptoms.

Haptenization:

Reactive amines can

bind to pulmonary

proteins, triggering

IgE-mediated immune

responses.

Toxicological Insight
Unlike simple aliphatic amines, the azepane ring increases lipophilicity (LogP ~1.6), enhancing

dermal absorption rates. Standard nitrile gloves may offer insufficient protection times

compared to their performance with diethylamine.

Physicochemical Properties (Predicted &
Analogous)
Data derived from structure-activity relationships (SAR) of close analogue N-(2-

piperidinyl)ethyl-N-methylamine.
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Property Value Scientific Note

Physical State Colorless to pale yellow liquid
Amine oxidation leads to

yellowing over time.

Boiling Point 205°C - 210°C (at 760 mmHg)
High BP due to intermolecular

H-bonding.

Density 0.92 g/cm³
Less dense than water; floats

during extraction.

pKa (Base)
~10.2 (2° Amine), ~11.0 (3°

Amine)

Diprotic base; acts as a proton

sponge.

Solubility Miscible in Water, EtOH, DCM
Hygroscopic; absorbs

atmospheric moisture/CO2.

Flash Point ~85°C (Closed Cup)
Combustible but not highly

flammable.

Synthesis & Purity Protocol (The "How")
Objective: Synthesis of 2-(Azepan-1-yl)-N-methylethanamine via Nucleophilic Substitution.

Scale: 10.0 g Target Precursor: 2-(Hexamethyleneimino)ethyl chloride hydrochloride (CAS

26487-67-2).[2]

Experimental Workflow (Graphviz)

Start:
2-(Hexamethyleneimino)ethyl chloride HCl

(CAS 26487-67-2)

Free Base Generation:
NaOH (aq) / DCM Extraction

Neutralization N-Alkylation:
Excess Methylamine (40% aq)

Pressure Vessel, 60°C, 12h

Nucleophilic Attack Workup:
Basify (pH > 12) -> Extract (DCM)

Quench Purification:
Vacuum Distillation

(0.5 mmHg)

Concentrate Target:
2-(Azepan-1-yl)-N-methylethanamine

Isolate

Click to download full resolution via product page

Caption: Nucleophilic substitution pathway utilizing excess methylamine to suppress bis-

alkylation side products.

Detailed Methodology
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Free Basing: Dissolve 2-(Hexamethyleneimino)ethyl chloride HCl (15 g) in water (50 mL).

Cool to 0°C. Add 20% NaOH until pH > 12. Extract with DCM (3 x 50 mL). Dry organic layer

(MgSO4) and concentrate to obtain the unstable free base chloride.

Alkylation: Transfer the chloride oil immediately to a pressure vessel. Add Methylamine (40%

in H2O, 10 equivalents). The large excess is critical to prevent the product from reacting with

another molecule of starting material (polymerization).

Reaction: Seal and heat to 60°C for 12 hours.

Workup: Cool to RT. Remove excess methylamine via rotary evaporation (trap with HCl

scrubber). Basify residue with 5M NaOH. Extract with DCM.

Purification: Distill under high vacuum (0.1 - 0.5 mmHg). Collect the fraction boiling at ~85-

90°C (vacuum dependent).

Safe Handling & Storage
Containment Strategy

Atmosphere: This amine is air-sensitive (absorbs CO2 to form carbamates). Handle under

Argon or Nitrogen using Schlenk techniques.

Storage: Store in amber glass vials with PTFE-lined caps at 2°C to 8°C.

Personal Protective Equipment (PPE) Selection
Gloves (Critical):

Standard Nitrile (0.11mm):NOT RECOMMENDED for prolonged contact. Breakthrough

time < 15 mins.

Recommended:Silver Shield / Laminate Film or Thick Nitrile (>0.3mm).

Respiratory: Use a full-face respirator with Type K (Ammonia/Amine) cartridges if working

outside a fume hood.

Emergency Response Logic
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Exposure Decision Tree (Graphviz)

Incident Detected

Exposure Type?

Skin Contact
(Corrosive)

Eye Contact
(Immediate Damage) Bench Spill

1. Blot excess (do not rub)
2. Flush water 15+ min

3. PEG 400 wash (if avail)

1. Hold eyelid open
2. Flush water 30 min

3. Ophthalmologist ASAP

1. Evacuate Area
2. Do NOT use Water (Heat gen)

3. Absorb with Vermiculite
4. Neutralize with weak acid (Citric)

Click to download full resolution via product page

Caption: Triage logic for amine exposure. Note the prohibition of water on concentrated spills to

prevent exothermic aerosolization.

Fire Fighting
Media: Alcohol-resistant foam or Dry Chemical. Do NOT use water jet (may spread the

lipophilic amine).

Combustion Products: Emits toxic NOx fumes. Firefighters must wear SCBA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. PubChemLite - [2-(azepan-1-yl)ethyl](methyl)amine dihydrochloride (C9H20N2)
[pubchemlite.lcsb.uni.lu]

2. indiamart.com [indiamart.com]

3. echemi.com [echemi.com]

To cite this document: BenchChem. [Technical Safety Data Sheet (SDS) Guide: 2-(Azepan-
1-yl)-N-methylethanamine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3218262/docs#technical-safety-data-sheet-sds-
guide-2-azepan-1-yl-n-methylethanamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3218262?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

